
An In-depth Technical Guide to Octane-2,4,5,7-
tetrone

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Octane-2,4,5,7-tetrone
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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound Octane-2,4,5,7-tetrone is a sparsely documented molecule in

scientific literature. While its chemical structure and basic properties are registered, extensive

research on its synthesis, history, and biological activity is not publicly available. This guide,

therefore, provides a comprehensive overview based on the known properties of the broader

class of tetraketones and outlines a theoretical framework for its synthesis and potential

biological evaluation.

Introduction to Tetraketones
Tetraketones are organic compounds characterized by the presence of four carbonyl groups.[1]

This class of molecules has garnered significant attention for their diverse biological activities

and their utility as precursors in the synthesis of various heterocyclic compounds, such as

acridinediones.[2] Research has demonstrated that tetraketones can exhibit significant

lipoxygenase inhibitor activity, strong antioxidant potential, and have been identified as a new

class of tyrosinase inhibitors.[2] Their structural similarities to biologically important compounds

like NADH and NADPH further underscore their potential in medicinal chemistry.[2]

Octane-2,4,5,7-tetrone, with the molecular formula C8H10O4, belongs to this promising class

of compounds.[3] While its specific discovery and history are not well-documented, its structure

suggests a reactive molecule with the potential for interesting chemical and biological

properties.
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Hypothetical Synthesis and Experimental Protocols
While a specific, validated synthesis for Octane-2,4,5,7-tetrone is not readily found in the

literature, a plausible synthetic route can be devised based on established organic chemistry

principles for the formation of polyketones. A common method for synthesizing tetraketones

involves a tandem Knoevenagel condensation and Michael addition.[4] One potential pathway

for Octane-2,4,5,7-tetrone could involve the condensation of diethyl oxalate with acetone in

the presence of a base like sodium ethoxide.[5]

Proposed Synthetic Protocol
This protocol is a hypothetical procedure for the synthesis of Octane-2,4,5,7-tetrone.

Materials:

Diethyl oxalate

Acetone

Sodium ethoxide

Anhydrous ethanol

Hydrochloric acid (for neutralization)

Ethyl acetate (for extraction)

Brine

Anhydrous sodium sulfate

Procedure:

A solution of sodium ethoxide in anhydrous ethanol is prepared in a round-bottom flask

under an inert atmosphere (e.g., nitrogen or argon).

The flask is cooled in an ice bath, and a stoichiometric amount of acetone is added dropwise

with stirring.
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Following the addition of acetone, diethyl oxalate is added dropwise to the reaction mixture.

The reaction is allowed to stir at room temperature for a specified period, with progress

monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is neutralized with a dilute solution of hydrochloric

acid.

The product is extracted with ethyl acetate, and the organic layer is washed with brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is

removed under reduced pressure to yield the crude product.

The crude Octane-2,4,5,7-tetrone can be purified by column chromatography or

recrystallization.

Hypothetical workflow for the synthesis of Octane-2,4,5,7-tetrone.

Physicochemical and Spectroscopic Data
The following table summarizes the computed physicochemical properties of Octane-2,4,5,7-
tetrone.[3]

Property Value

Molecular Formula C8H10O4

Molecular Weight 170.16 g/mol

IUPAC Name octane-2,4,5,7-tetrone

CAS Number 1114-91-6

SMILES CC(=O)CC(=O)C(=O)CC(=O)C

InChIKey TVDDXVUEWIHEHC-UHFFFAOYSA-N

Data sourced from PubChem CID 70688.[3]
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Potential Biological Activity and Screening
Given that various tetraketones exhibit biological activities such as antioxidant and enzyme

inhibitory effects, it is plausible that Octane-2,4,5,7-tetrone could possess similar properties.[2]

[6] A general workflow for screening the biological activity of a novel compound like Octane-
2,4,5,7-tetrone would involve a tiered approach, starting with broad-based assays and

progressing to more specific mechanistic studies.

A general workflow for the biological evaluation of a novel compound.

Hypothetical Signaling Pathway Modulation
Should Octane-2,4,5,7-tetrone demonstrate anti-inflammatory properties in cell-based assays,

a subsequent step would be to investigate its effect on relevant signaling pathways, such as

the NF-κB pathway, which is a key regulator of inflammation.

A hypothetical mechanism of action for Octane-2,4,5,7-tetrone.

Conclusion
While Octane-2,4,5,7-tetrone itself is not extensively studied, the broader class of tetraketones

represents a field of interest for medicinal chemists and drug discovery professionals. The

theoretical frameworks for synthesis and biological screening presented in this guide provide a

roadmap for the potential investigation of this and other novel polyketone compounds. Further

research is warranted to synthesize and characterize Octane-2,4,5,7-tetrone and to explore its

potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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